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Compound of Interest

Compound Name: Crobenetine hydrochloride

Cat. No.: B1669623

Application Notes and Protocols: Crobenetine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crobenetine hydrochloride (also known as BIll 890 CL) is a potent and selective voltage-
gated sodium channel (Nav) blocker, with high selectivity for the Nav1.2 subtype.[1][2][3] It acts
in a use- and voltage-dependent manner, preferentially binding to the inactivated state of the
sodium channel.[1][3] This characteristic makes it a valuable tool for investigating the roles of
Nav1.2 in neuronal excitability and for studying conditions involving neuronal hyperexcitability,
such as epilepsy and neuropathic pain.[2][4] These application notes provide detailed protocols
for the preparation and storage of Crobenetine hydrochloride stock solutions to ensure
consistent and reliable experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of Crobenetine hydrochloride is presented
in Table 1. This information is crucial for accurate stock solution preparation and for
understanding its behavior in experimental settings.
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Property Value Reference
Synonyms BI11-890, BIII-890-CL [5]
Molecular Formula C25H34CINO2 [5]
Molecular Weight 416.00 g/mol [5]
Appearance Solid powder [5]

Purity >98% [5]
Solubility in DMSO Soluble [5]
Aqueous Solubility (pH 2,560 pg/mL (pH 4), 1,040 o
dependent) pg/mL (pH 6), 8 pg/mL (pH 7)

Stock Solution Preparation Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of Crobenetine
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

o Crobenetine hydrochloride powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

Procedure:

« Equilibration: Allow the vial of Crobenetine hydrochloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.opnme.com/molecules/nav12-biii-890cl
https://www.benchchem.com/product/b1669623?utm_src=pdf-body
https://www.benchchem.com/product/b1669623?utm_src=pdf-body
https://www.benchchem.com/product/b1669623?utm_src=pdf-body
https://www.benchchem.com/product/b1669623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out 4.16 mg of Crobenetine hydrochloride powder into the tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

e Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting: For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot
the 10 mM stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in sterile
microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), and the date of preparation.

Storage and Stability

Proper storage of both the solid compound and the stock solution is critical to maintain the
integrity and activity of Crobenetine hydrochloride.

Solid Compound:

¢ Short-term (days to weeks): Store at 0-4°C in a dry, dark environment.[5]

e Long-term (months to years): Store at -20°C in a dry, dark environment.[5]

Stock Solution (in DMSO):

e Short-term (days to weeks): Store at 0-4°C.[5]

e Long-term (months): Store at -20°C.[5]

o Shelf Life: When stored properly, the compound has a shelf life of over two years.[5]

Key Storage Recommendations:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1669623?utm_src=pdf-body
https://www.benchchem.com/product/b1669623?utm_src=pdf-body
https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.medkoo.com/products/11779
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is crucial to prevent
degradation that can occur with multiple freeze-thaw cycles.

e Protect from Light: Crobenetine hydrochloride should be protected from light to prevent
potential photodegradation. Use amber or opaque vials for storage.

e Moisture Sensitivity: The compound is sensitive to moisture. Ensure that the container is
tightly sealed and that the solid is brought to room temperature before opening.

Mechanism of Action: Sodium Channel Blockade

Crobenetine hydrochloride exerts its effects by blocking voltage-gated sodium channels,
which are essential for the initiation and propagation of action potentials in neurons.[1][3] It
shows a high affinity for the inactivated state of the channel, meaning it is more effective at
blocking channels in rapidly firing neurons, a characteristic of pathological conditions like
epilepsy and neuropathic pain.[1][3]
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Caption: Mechanism of action of Crobenetine hydrochloride.

Experimental Workflow: From Stock to Assay

The following diagram illustrates a typical workflow for using the Crobenetine hydrochloride

stock solution in a cell-based assay.
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Caption: General workflow for using Crobenetine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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